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Compound of Interest

Compound Name: 1-Boc-4-methylpiperazine

Cat. No.: B023269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 1-
Boc-4-methylpiperazine (tert-butyl 4-methylpiperazine-1-carboxylate). The information

presented herein is intended to support research and development activities by providing

essential data on the compound's characteristics, synthesis, and handling.

Core Physicochemical Properties
1-Boc-4-methylpiperazine is a derivative of piperazine and serves as a crucial intermediate in

organic synthesis, particularly in the development of pharmaceutical compounds.[1] Its Boc

(tert-butoxycarbonyl) protecting group makes it a versatile building block in medicinal chemistry.

[1] The compound typically appears as a colorless oil.[2][3][4]

A summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.
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Property Value

Molecular Formula C10H20N2O2[2][3]

Molar Mass 200.28 g/mol [2][3]

Appearance Colorless Oil[2][3][4]

Boiling Point 254.8 ± 33.0 °C (Predicted)[2][3][4]

Density 1.023 ± 0.06 g/cm³ (Predicted)[2][3][4]

pKa 6.90 ± 0.10 (Predicted)[2][3]

Flash Point 107.9 °C[3]

Refractive Index 1.474[3][4]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, Methanol[2][5][6]

Storage Temperature 2-8°C[2][5][6]

Experimental Protocols
Synthesis of 1-Boc-4-methylpiperazine

The following protocol describes a common method for the synthesis of 1-Boc-4-
methylpiperazine via the N-Boc protection of 1-methylpiperazine.

Materials:

1-methylpiperazine

Di-tert-butyl dicarbonate (Boc anhydride)

Tetrahydrofuran (THF)

Ethyl acetate

Brine solution
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Silica gel

Water

Procedure:

Under ice-cooling, add di-tert-butyl dicarbonate (1.5 equivalents) to a solution of 1-

methylpiperazine (1.0 equivalent) in tetrahydrofuran (THF).[3][4]

Stir the reaction mixture at room temperature for 2 hours.[3][4]

Monitor the completion of the reaction using Thin Layer Chromatography (TLC).[3][4]

Once the reaction is complete, concentrate the solution under reduced pressure.[3][4]

Add water to the reaction mixture and extract the product with ethyl acetate (3 x 20 mL).[3][4]

Wash the combined organic layers with a brine solution.[3][4]

Concentrate the organic layer under reduced pressure to obtain the crude product.[3][4]

Purify the crude product using silica gel column chromatography to yield 1-Boc-4-
methylpiperazine.[3][4]

Visualizations
The following diagrams illustrate the synthesis workflow and the chemical relationship of 1-
Boc-4-methylpiperazine.
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Synthesis and Purification Workflow of 1-Boc-4-methylpiperazine.

Chemical Structures Reagent
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Logical Relationship of Boc Protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b023269#1-boc-4-
methylpiperazine-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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